N-(3-acetamidophenyl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide

• IUPAC Name: N-(3-acetamidophenyl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C24H25N5O2/c1-17(30)25-20-10-5-11-21(15-20)26-24(31)19-9-6-14-29(16-19)23-13-12-22(27-28-23)18-7-3-2-4-8-18/h2-5,7-8,10-13,15,19H,6,9,14,16H2,1H3,(H,25,30)(H,26,31)
• InChI Key: FGCBMSJPJYETSY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)C2CCCN(C2)C3=NN=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C24H25N5O2
• Molecular Weight: 415.5 g/mol

Description

N-(3-acetamidophenyl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide, also known as APP, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. APP is a small molecule that belongs to the class of piperidine carboxamides and is known to exhibit various biochemical and physiological effects.

Scientific Research Applications

• HIV-1 Reverse Transcriptase Inhibitors : Piperidine-4-yl-aminopyrimidines, a class closely related to the queried compound, have been explored as non-nucleoside reverse transcriptase inhibitors (NNRTIs) for HIV-1. This research has shown that specific analogs in this class are potent against both wild-type HIV-1 and a range of NNRTI-resistant mutant viruses. The synthesis and structure-activity relationship (SAR) of these compounds highlight their potential therapeutic applications (Tang et al., 2010).

• Structural Analysis and Applications : The structural novelty and complexity of compounds related to N-(3-acetamidophenyl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide have been a subject of research. For instance, a study reports the successful synthesis of structurally novel bicyclic products involving acetoacetanilide, which is part of the compound's structure. X-ray crystallography and Hirshfeld surface analysis were used to confirm the structures (Naghiyev et al., 2020).

• CCR5 Antagonists and HIV-1 Inhibition : Derivatives of the piperidine-4-carboxamide structure have been investigated for their role as CCR5 antagonists, showing highly potent anti-HIV-1 activity. These studies involve optimizing the compound structure for increased potency and metabolic stability, leading to the discovery of clinically relevant compounds (Imamura et al., 2006).

• Anti-Angiogenic and DNA Cleavage Studies : Research into N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives has demonstrated significant anti-angiogenic and DNA cleavage activities. These properties are indicative of their potential as anticancer agents (Kambappa et al., 2017).

• Heterocyclic Carboxamides as Antipsychotic Agents : Studies have been conducted on heterocyclic analogues of carboxamides, which are structurally related to the compound . These analogues have been evaluated as potential antipsychotic agents, demonstrating significant in vivo activities and potential therapeutic applications (Norman et al., 1996).